Cas no 149946-84-9 (1-(3,4-difluorophenyl)prop-2-en-1-ol)

• Product Name: 1-(3,4-difluorophenyl)prop-2-en-1-ol
• CAS No: 149946-84-9
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 5964786
• PubChem ID: 65416050
• Update Time: 2025-10-30

1-(3,4-difluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• α-Ethenyl-3,4-difluorobenzenemethanol
• 1-(3,4-difluorophenyl)prop-2-en-1-ol

• Inchi： 1S/C9H8F2O/c1-2-9(12)6-3-4-7(10)8(11)5-6/h2-5,9,12H,1H2
• InChI Key： JDUNQHCWBRAOAT-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 170.054
• Monoisotopic Mass: 170.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.210±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 224.7±35.0 °C(Predicted)
• pka: 12.90±0.20(Predicted)

Additional information on 1-(3,4-difluorophenyl)prop-2-en-1-ol

Chemical Profile of 1-(3,4-difluorophenyl)prop-2-en-1-ol (CAS No. 149946-84-9)

1-(3,4-difluorophenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 149946-84-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of α,β-unsaturated alcohols, characterized by a conjugated system of double bonds and a hydroxyl functional group. The presence of two fluorine atoms at the 3 and 4 positions of the phenyl ring introduces unique electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

The structural motif of 1-(3,4-difluorophenyl)prop-2-en-1-ol combines the lipophilicity of the propenyl side chain with the electron-withdrawing effect of the fluorine substituents. This combination enhances its potential as a pharmacophore in drug discovery, particularly in the development of small-molecule inhibitors targeting various biological pathways. The compound’s ability to interact with biological targets through hydrogen bonding, π-stacking, and dipole-dipole interactions makes it a valuable candidate for further exploration.

In recent years, fluorinated aromatic compounds have been extensively studied due to their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms can modulate the electronic properties of aromatic rings, leading to increased lipophilicity and reduced water solubility. These characteristics are particularly beneficial in designing drugs that require efficient absorption and distribution within the body.

1-(3,4-difluorophenyl)prop-2-en-1-ol has been investigated in several contexts, including its potential as an intermediate in the synthesis of more complex pharmacologically active agents. Its unique structural features make it a promising building block for molecules targeting neurological disorders, cancer, and inflammatory diseases. The compound’s ability to cross the blood-brain barrier and interact with central nervous system receptors has been explored in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of 1-(3,4-difluorophenyl)prop-2-en-1-ol with various biological targets. Molecular docking simulations have revealed its potential as an inhibitor of enzymes involved in signal transduction pathways relevant to diseases such as Alzheimer’s and Parkinson’s. These studies suggest that modifications to the side chain or fluorine substitution patterns could further enhance its therapeutic potential.

The synthesis of 1-(3,4-difluorophenyl)prop-2-en-1-ol typically involves multi-step organic reactions starting from commercially available precursors. Key steps include Friedel-Crafts alkylation followed by selective fluorination at the phenyl ring. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions, allowing for scalable production processes. Purification techniques such as column chromatography or recrystallization are employed to obtain high-purity material suitable for downstream applications.

The chemical stability of 1-(3,4-difluorophenyl)prop-2-en-1-ol under various storage conditions has been thoroughly evaluated. The compound exhibits good stability when stored at room temperature in inert atmospheres, ensuring long-term viability for research purposes. However, exposure to moisture or strong oxidizing agents may lead to degradation, necessitating careful handling and storage protocols.

From a medicinal chemistry perspective, 1-(3,4-difluorophenyl)prop-2-en-1-ol serves as a foundation for structure-based drug design. By incorporating this scaffold into larger molecules or exploring analogues with different substituents, researchers can fine-tune pharmacological properties such as potency, selectivity, and toxicity profiles. The growing body of literature on fluorinated compounds underscores their importance in modern drug discovery efforts.

The role of computational tools in optimizing derivatives of 149946-84-9 cannot be overstated. High-throughput virtual screening (HTVS) has accelerated the identification of lead compounds by rapidly evaluating thousands of virtual structures against biological targets. This approach has been instrumental in identifying novel derivatives with enhanced binding affinities and improved pharmacokinetic profiles.

In conclusion, 14994684 CAS number 14994684 represents a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of computational modeling with experimental validation provides a robust framework for developing novel bioactive molecules based on this scaffold. As research continues to uncover new biological targets and mechanisms, 14994684 CAS number 14994684 is poised to play an important role in future drug development efforts.